3-[(4-Fluorophenyl)methoxy]-4-nitropyridine

• CAS No.: 918336-36-4
• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methoxy]-4-nitropyridine
• InChI: InChI=1S/C12H9FN2O3/c13-10-3-1-9(2-4-10)8-18-12-7-14-6-5-11(12)15(16)17/h1-7H,8H2
• InChI Key: KYVCLSUYEIWTTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=CN=C2)[N+](=O)[O-])F

Description

3-[(4-Fluorophenyl)methoxy]-4-nitropyridine is a useful research compound. Its molecular formula is C12H9FN2O3 and its molecular weight is 248.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorus trichloride (3.65 ml, 41.80 mmol) was slowly added at 0° C. to a solution of 3-(4-fluorobenzyloxy)-4-nitropyridin-N-oxide (7.72 g, 27.87 mmol) prepared in Step 3 in 500 ml of ethyl acetate. The reaction mixture was stirred for 1 hour at room temperature and then alkalized with 2N sodium hydroxide solution. The separated organic layer was dried on anhydrous magnesium sulfate and then concentrated under reduced pressure. The resulting residue was used in the subsequent step without further purification.